Cas no 1849270-08-1 (2H-1,2,3-Triazole-4-methanesulfonamide, 2-methyl-)

• Product Name: 2H-1,2,3-Triazole-4-methanesulfonamide, 2-methyl-
• CAS No: 1849270-08-1
• MF: C₄H₈N₄O₂S
• MW: 176.196918487549
• CID: 5246473
• PubChem ID: 130521314
• Update Time: 2026-03-08

2H-1,2,3-Triazole-4-methanesulfonamide, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-methanesulfonamide, 2-methyl-

• Inchi： 1S/C4H8N4O2S/c1-8-6-2-4(7-8)3-11(5,9)10/h2H,3H2,1H3,(H2,5,9,10)
• InChI Key： OVYQFJIVKRLYQI-UHFFFAOYSA-N
• SMILES： N1=CC(CS(N)(=O)=O)=NN1C

Additional information on 2H-1,2,3-Triazole-4-methanesulfonamide, 2-methyl-

2H-1,2,3-Triazole-4-methanesulfonamide, 2-methyl-

The compound 2H-1,2,3-Triazole-4-methanesulfonamide, 2-methyl- (CAS No. 1849270-08-1) is a highly specialized chemical entity with significant potential in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds known for their stability and versatile reactivity. The presence of the methanesulfonamide group further enhances its functional properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of 1,2,3-triazole derivatives in medicinal chemistry due to their ability to act as bioisosteres and mimics of natural products. The methanesulfonamide group in this compound is particularly interesting as it contributes to its solubility and bioavailability. This makes 2H-1,2,3-Triazole-4-methanesulfonamide, 2-methyl- a promising candidate for drug delivery systems and targeted therapies.

The synthesis of CAS No. 1849270-08-1 involves a multi-step process that typically includes the formation of the triazole ring followed by functionalization with the methanesulfonamide group. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yield and purity. These advancements have been documented in recent publications, emphasizing the importance of green chemistry principles in modern synthetic strategies.

In terms of applications, 2H-1,2,3-Triazole-4-methanesulfonamide, 2-methyl- has shown potential in catalysis and material science. Its ability to coordinate with metal ions makes it a suitable ligand for constructing metal-organic frameworks (MOFs) and other coordination polymers. Recent breakthroughs in MOF research have demonstrated their utility in gas storage, sensing, and catalysis, further underscoring the significance of this compound.

Moreover, the methanesulfonamide group in this compound plays a crucial role in its reactivity and selectivity. Studies have shown that this functional group can participate in various chemical transformations, including nucleophilic substitutions and cross-coupling reactions. These properties make CAS No. 1849270-08-1 a valuable building block for constructing complex molecules with tailored functionalities.

Looking ahead, the continued exploration of 1,2,3-triazole derivatives is expected to unlock new applications in biotechnology and nanotechnology. The integration of computational chemistry tools with experimental studies has already provided deeper insights into the electronic structure and reactivity of this compound. Such advancements are paving the way for innovative solutions in drug discovery and materials engineering.

In conclusion, CAS No. 1849270-08-1, or 2H-1,2,3-Triazole-4-methanesulfonamide, 2-methyl-, stands as a testament to the progress made in modern chemical research. Its unique properties and versatile applications position it as a key player in advancing scientific frontiers across multiple disciplines.